1-(2,6-Difluorophenyl)-3-(5,7-dimethylbenzo[d]thiazol-2-yl)urea

• IUPAC Name: 1-(2,6-difluorophenyl)-3-(5,7-dimethyl-1,3-benzothiazol-2-yl)urea
• InChI: InChI=1S/C16H13F2N3OS/c1-8-6-9(2)14-12(7-8)19-16(23-14)21-15(22)20-13-10(17)4-3-5-11(13)18/h3-7H,1-2H3,(H2,19,20,21,22)
• InChI Key: CNHQFMMDRKCDHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)NC(=O)NC3=C(C=CC=C3F)F)C
• Molecular Formula: C16H13F2N3OS
• Molecular Weight: 333.4 g/mol

Description

1-(2,6-Difluorophenyl)-3-(5,7-dimethylbenzo[d]thiazol-2-yl)urea, also known as DFBTU, is a chemical compound that has gained attention in the scientific community for its potential applications in the field of medicine. DFBTU is a urea-based molecule that has been found to exhibit promising biological activities, making it a subject of interest for researchers in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Structural Analysis

Research on urea derivatives emphasizes their synthesis and structural analysis. For instance, the study of chlorfluazuron, a benzoylphenylurea insecticide, reveals its complex molecular structure and interactions, providing a foundation for understanding the physical and chemical properties of related compounds (Seonghwa Cho et al., 2015). Similarly, investigations into the crystal structure of related benzoylurea pesticides offer insights into their potential for pest control and other applications (Youngeun Jeon et al., 2014).

Biological Activities

A significant body of research focuses on the biological activities of urea derivatives. Studies have highlighted their antitumor, antibacterial, and antifungal properties. For example, novel thiazolyl urea derivatives have shown promising antitumor activities, suggesting their potential in cancer research (S. Ling et al., 2008). Another study on urea and thiourea derivatives synthesized by nucleophilic addition reactions exhibited significant antioxidant activity, indicating their utility in combating oxidative stress (M. V. Bhaskara Reddy et al., 2015).

Agricultural Applications

Urea derivatives have also been explored for their agricultural applications, particularly in enhancing plant growth and development. For instance, fluorinated N-phenyl-N'-1,2,3-thiadiazol-5-yl ureas have been evaluated for their ability to promote fruit growth in kiwifruit, demonstrating the potential of these compounds in increasing agricultural productivity (Antonio Abad et al., 2004).